![molecular formula C13H15ClN2O4S B100961 2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide CAS No. 17100-94-6](/img/structure/B100961.png)
2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide
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Overview
Description
2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide, also known as SUCNR1 agonist, is a chemical compound that has been widely used in scientific research. It is a potent agonist of the SUCNR1 receptor, which is a G protein-coupled receptor that is expressed in various tissues and organs in the human body.
Mechanism of Action
The mechanism of action of 2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide involves the activation of the this compound receptor, which is a G protein-coupled receptor that is coupled to the Gq/11 protein. Upon activation, the this compound receptor stimulates the phospholipase C (PLC) pathway, which leads to the production of inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 then binds to its receptor on the endoplasmic reticulum (ER), leading to the release of calcium ions (Ca2+) into the cytoplasm. The increase in intracellular Ca2+ levels activates various downstream signaling pathways that mediate the physiological effects of this compound activation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the tissue and cell type being studied. In general, this compound activation by this compound leads to the following effects:
- Stimulation of glucose uptake and metabolism in skeletal muscle and adipose tissue
- Inhibition of lipolysis in adipose tissue
- Stimulation of insulin secretion in pancreatic beta cells
- Stimulation of cytokine and chemokine production in immune cells
- Stimulation of angiogenesis and tumor growth in cancer cells
Advantages and Limitations for Lab Experiments
The advantages of using 2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide in lab experiments are:
- High potency and selectivity for the this compound receptor
- Availability of various cell lines and animal models that express the this compound receptor
- Availability of various biochemical and physiological assays to measure the effects of this compound activation
The limitations of using this compound in lab experiments are:
- Limited information on the long-term effects of this compound activation
- Limited availability of this compound antagonists to confirm the specificity of the effects observed
- Limited understanding of the signaling pathways downstream of this compound activation
Future Directions
The future directions of research on 2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide are:
- Investigation of the long-term effects of this compound activation on glucose metabolism, inflammation, and cancer progression
- Development of this compound antagonists to confirm the specificity of the effects observed
- Identification of the downstream signaling pathways that mediate the effects of this compound activation
- Investigation of the potential therapeutic applications of this compound agonists in the treatment of metabolic disorders, inflammatory diseases, and cancer
Synthesis Methods
The synthesis method of 2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide involves the reaction of 2-chloro-4-sulfamoylbenzoic acid with 2-ethyl-2-methylsuccinic anhydride in the presence of a catalyst such as N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMA). The reaction is carried out at a temperature of around 100-120°C for several hours, and the resulting product is purified by recrystallization or column chromatography. The yield of the synthesis method is typically around 50-70%.
Scientific Research Applications
2-Ethyl-2-methyl-N-(2-chloro-4-sulfamoylphenyl) succinimide has been widely used in scientific research as a selective agonist of the this compound receptor. This receptor is involved in various physiological processes such as glucose metabolism, inflammation, and immune response. Therefore, the use of this compound agonists such as this compound has potential therapeutic applications in the treatment of metabolic disorders, inflammatory diseases, and cancer.
properties
CAS RN |
17100-94-6 |
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Molecular Formula |
C13H15ClN2O4S |
Molecular Weight |
330.79 g/mol |
IUPAC Name |
3-chloro-4-(3-ethyl-3-methyl-2,5-dioxopyrrolidin-1-yl)benzenesulfonamide |
InChI |
InChI=1S/C13H15ClN2O4S/c1-3-13(2)7-11(17)16(12(13)18)10-5-4-8(6-9(10)14)21(15,19)20/h4-6H,3,7H2,1-2H3,(H2,15,19,20) |
InChI Key |
HTLAEUIMUGFLOB-UHFFFAOYSA-N |
SMILES |
CCC1(CC(=O)N(C1=O)C2=C(C=C(C=C2)S(=O)(=O)N)Cl)C |
Canonical SMILES |
CCC1(CC(=O)N(C1=O)C2=C(C=C(C=C2)S(=O)(=O)N)Cl)C |
Origin of Product |
United States |
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